Cas no 1181404-70-5 (6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid)

• Product Name: 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid
• CAS No: 1181404-70-5
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5167147
• Update Time: 2025-08-05

6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid
• SB55938
• 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylicacid
• 6-cyclopropyl-2-oxo-1H-pyrimidine-4-carboxylic acid
• 6-Cyclopropyl-2-hydroxy-pyrimidine-4-carboxylic acid

• Inchi： 1S/C8H8N2O3/c11-7(12)6-3-5(4-1-2-4)9-8(13)10-6/h3-4H,1-2H2,(H,11,12)(H,9,10,13)
• InChI Key： AMZTWSZKVONVRT-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(=O)O)C=C(C2CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: -0.2
• Topological Polar Surface Area: 78.8

Additional information on 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid

Introduction to 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid (CAS No. 1181404-70-5)

6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid (CAS No. 1181404-70-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid is characterized by a pyrimidine ring substituted with a cyclopropyl group at the 6-position and a hydroxyl group at the 2-position, along with a carboxylic acid moiety at the 4-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid in the treatment of several diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid has also demonstrated significant anticancer activity. Preclinical studies have reported that this compound can effectively inhibit the growth of various cancer cell lines, such as breast cancer, lung cancer, and colorectal cancer. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells.

The pharmacokinetic properties of 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid have been extensively studied to evaluate its suitability as a therapeutic agent. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and exhibits good bioavailability, making it a promising candidate for oral administration in clinical settings.

To further explore the therapeutic potential of 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and optimal dosing regimens of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects, paving the way for more advanced clinical studies.

Beyond its direct therapeutic applications, 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid has also been investigated as a lead compound for drug discovery and development. Its unique structural features make it an excellent starting point for structure-based drug design (SBDD) and rational drug design approaches. By modifying the cyclopropyl and hydroxyl groups, researchers can optimize the compound's pharmacological properties and enhance its therapeutic efficacy.

In conclusion, 6-Cyclopropyl-2-hydroxypyrimidine-4-carboxylic acid (CAS No. 1181404-70-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, favorable pharmacokinetic properties, and potential for further optimization make it an exciting candidate for future drug development efforts. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.